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Compound of Interest

Compound Name: Cy7 NHS ester

Cat. No.: B3026479

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and procedural accuracy is paramount. This guide provides essential, imnmediate safety and
logistical information for handling Cy7 NHS ester, a near-infrared fluorescent dye. It offers
step-by-step guidance, from initial handling to final disposal, to foster a secure and efficient
laboratory environment.

Immediate Safety and Handling Precautions

Cy7 NHS ester, while a valuable tool in biological imaging, requires careful handling to
minimize exposure and ensure stability. The following table summarizes the key safety and
handling information.
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Parameter Specification Source

Appearance Dark green powder [1112]

B Soluble in organic solvents like
Solubity DMSO and DMF ]

Store at -20°C in the dark,
desiccated. Can be

Storage Conditions transported at room [1112]131[4]
temperature for up to three

weeks.

May be harmful if inhaled,
swallowed, or in contact with

Hazard Statements ] ) [5]
skin. May cause eye and skin

irritation.

Safety glasses or goggles,
Personal Protective Equipment  nitrile gloves, and a lab coat [6]

are mandatory.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when working with Cy7 NHS ester.
The following table details the recommended PPE for various handling scenarios.
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PPE Category Recommended Equipment  Rationale

Chemical splash goggles or
To protect eyes from splashes

Eye Protection safety glasses with side ] )
) of the chemical solution.
shields.
Hand Protection Nitrile gloves. To prevent skin contact.

Laboratory coat. A chemical-

resistant apron is ) ]
] To protect skin and clothing
Body Protection recommended for larger o
. o from contamination.
guantities or when splashing is

likely.

Generally not required in a

well-ventilated area. Use a ) )
) ] ] ] To prevent inhalation of dust or
Respiratory Protection NIOSH-approved respirator if
aerosols.
aerosols or dust may be

generated.

Step-by-Step Handling and Experimental Protocol

Proper handling from reception to use is critical for both safety and experimental success. The
following workflow outlines the key steps for handling and using Cy7 NHS ester for a typical
protein conjugation experiment.
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Workflow for Handling Cy7 NHS Ester

Preparation

Receiving and Storage
(Store at -20°C, desiccated, protected from light)

\ 4

Equilibrate to Room Temperature
(Before opening to prevent moisture condensation)

v Conjugation Reaction

Reconstitution Prepare Protein Solution
(Dissolve in anhydrous DMSO or DMF to create a stock solution) (In amine-free buffer, pH 8.0-9.0)

\ Y

Conjugation
(Add Cy7 NHS ester stock solution to protein solution)

A\

Incubation
(Room temperature, protected from light)

Purification";lnd Storage

Purification
(Separate labeled protein from free dye using gel filtration or dialysis)

Y

Storage of Conjugate
(Store at -20°C or 4°C, protected from light)

Click to download full resolution via product page

Workflow for handling Cy7 NHS ester from reception to storage of the final conjugate.
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Experimental Protocol: Antibody Labeling

This protocol provides a general guideline for labeling an antibody with Cy7 NHS ester.[1][3][5]
[7]

o Prepare the Antibody Solution: Dissolve the antibody in an amine-free buffer (e.g., 0.1 M
sodium bicarbonate buffer) to a concentration of 2-10 mg/mL.[8][9] The optimal pH for the
reaction is between 8.0 and 9.0.[7][10] If the buffer contains primary amines like Tris or
glycine, the antibody must be dialyzed against a suitable buffer such as PBS.[8]

e Prepare the Cy7 NHS Ester Stock Solution: Immediately before use, dissolve the Cy7 NHS
ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[3][7] This solution is
sensitive to moisture and should be used promptly.[5]

o Perform the Conjugation Reaction: While gently vortexing the antibody solution, slowly add
the desired amount of the Cy7 NHS ester stock solution. A common starting point is a 10:1
molar ratio of dye to antibody.[1]

 Incubate: Incubate the reaction mixture for 1 hour at room temperature with continuous
stirring, protected from light.[3]

» Purify the Conjugate: Separate the labeled antibody from the unreacted dye using a gel
filtration column (e.g., Sephadex G-25) or dialysis.[3][5]

o Store the Labeled Antibody: Store the purified conjugate at 4°C for short-term storage or at
-20°C for long-term storage, always protected from light.[7]

Disposal Plan

Proper disposal of Cy7 NHS ester and all associated waste is essential to maintain a safe
laboratory environment and comply with regulations. All waste generated should be treated as
chemical waste.
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Waste Stream Disposal Procedure

) ) Collect in a designated hazardous waste
Unused/Expired Solid Cy7 NHS Ester , _ _
container. Do not dispose of in regular trash.

] ] Collect in a sealed, labeled hazardous waste
Concentrated Solutions (in DMSO/DMF) ) ) )
container. Never dispose of down the drain.

1. Quench: Ensure the reactive NHS ester is

hydrolyzed by adjusting the pH to between 7.0
Aqueous Waste from Labeling Reactions and 8.5 and letting it stand for several hours.[2]

2. Collect: Transfer the quenched solution to a

designated aqueous hazardous waste container.

) ] ] Place in a designated solid hazardous waste
Contaminated Solid Waste (Gloves, tips, etc.) )
container.

All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name.[2] Contact your institution's Environmental Health and Safety (EHS)
department for pickup and final disposal.[2]

First Aid Measures

In the event of exposure, immediate and appropriate action is critical.
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Exposure Route

First Aid Procedure

Source

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

medical attention.

[51011]

Skin Contact

Immediately wash the affected
area with soap and copious
amounts of water for at least
15 minutes. Remove
contaminated clothing. Seek
medical attention if irritation

persists.

[5][12]

Inhalation

Move the individual to fresh air.
If breathing is difficult,
administer oxygen. Seek

medical attention.

[5112]

Ingestion

Do NOT induce vomiting.
Wash out the mouth with
water, provided the person is
conscious. Seek medical

attention immediately.

[5107]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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